Cas no 1250161-32-0 (2-chloro-4-(ethylsulfanyl)pyrimidine)

• Product Name: 2-chloro-4-(ethylsulfanyl)pyrimidine
• CAS No: 1250161-32-0
• MF: C₆H₇ClN₂S
• MW: 174.651178598404
• CID: 4564635
• Update Time: 2025-10-25

2-chloro-4-(ethylsulfanyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(ethylsulfanyl)pyrimidine

• Inchi： 1S/C6H7ClN2S/c1-2-10-5-3-4-8-6(7)9-5/h3-4H,2H2,1H3
• InChI Key： ZWZJMYWIAWMFRC-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC(SCC)=N1

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

2-chloro-4-(ethylsulfanyl)pyrimidine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-chloro-4-(ethylsulfanyl)pyrimidine

2-Chloro-4-(Ethylsulfanyl)Pyrimidine: A Comprehensive Overview

The compound 2-chloro-4-(ethylsulfanyl)pyrimidine (CAS No. 1250161-32-0) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the pyrimidine family, a class of heterocyclic aromatic compounds that are widely studied due to their unique electronic properties and versatile applications. The presence of the chlorine and ethylsulfanyl substituents in its structure introduces additional functional groups, enhancing its reactivity and making it a valuable building block in organic synthesis.

Pyrimidines, as a whole, have been extensively researched for their roles in biological systems, particularly as components of nucleic acids. However, substituted pyrimidines like 2-chloro-4-(ethylsulfanyl)pyrimidine have found applications beyond biology. Recent studies have highlighted their potential in drug design, where the ability to modify substituents allows for fine-tuning of pharmacokinetic properties. For instance, the chlorine group can influence the molecule's solubility and bioavailability, while the ethylsulfanyl group may impact its stability and reactivity within biological systems.

The synthesis of 2-chloro-4-(ethylsulfanyl)pyrimidine typically involves multi-step organic reactions. One common approach is the condensation of an appropriate diamine with a carbonyl compound under high temperature or catalytic conditions. The introduction of substituents like chlorine and ethylsulfanyl can be achieved through nucleophilic substitution or coupling reactions, depending on the desired regiochemistry. Recent advancements in catalytic methods have made these syntheses more efficient and environmentally friendly, aligning with the growing demand for sustainable chemical processes.

In terms of applications, 2-chloro-4-(ethylsulfanyl)pyrimidine has shown promise in materials science. Its aromaticity and conjugated system make it suitable for use in organic electronics, such as in the development of semiconductors or light-emitting diodes (LEDs). Researchers have explored its ability to form self-assembled monolayers (SAMs), which are crucial for creating nanoscale devices with tailored electronic properties. The ethylsulfanyl group contributes to the molecule's ability to form stable SAMs by providing a flexible linker that enhances surface coverage.

Another area where 2-chloro-4-(ethylsulfanyl)pyrimidine has garnered attention is in catalysis. The nitrogen atoms in the pyrimidine ring can act as Lewis bases, making the compound useful as a ligand in transition metal catalysts. Recent studies have demonstrated its effectiveness in facilitating cross-coupling reactions, such as Suzuki-Miyaura couplings, which are fundamental in organic synthesis. The presence of the chlorine substituent further modulates the electronic environment around the metal center, enhancing catalytic activity.

From an environmental perspective, understanding the degradation pathways of 2-chloro-4-(ethylsulfanyl)pyrimidine is crucial for assessing its ecological impact. Recent research has focused on photodegradation mechanisms under UV light, revealing that the molecule undergoes cleavage at specific positions to form less complex products. This knowledge is essential for designing safer synthetic routes and ensuring that byproducts do not pose risks to ecosystems.

In conclusion, 2-chloro-4-(ethylsulfanyl)pyrimidine (CAS No. 1250161-32-0) is a versatile compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as a valuable tool in organic synthesis, materials science, and catalysis. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing modern chemistry.